5-[2-tert-butyl-4-(hydroxymethyl)-5-methyl-phenyl]sulfanyl-4-hydroxy-2-[2-[5-(hydroxymethyl)-3-thienyl]ethyl]-2-isopropyl-3H-pyran-6-one

• Molecular Formula: C27H36O5S2
• Molecular Weight: 504.7 g/mol
• IUPAC Name: 5-[2-tert-butyl-4-(hydroxymethyl)-5-methylphenyl]sulfanyl-4-hydroxy-2-[2-[5-(hydroxymethyl)thiophen-3-yl]ethyl]-2-propan-2-yl-3H-pyran-6-one
• InChI: InChI=1S/C27H36O5S2/c1-16(2)27(8-7-18-10-20(14-29)33-15-18)12-22(30)24(25(31)32-27)34-23-9-17(3)19(13-28)11-21(23)26(4,5)6/h9-11,15-16,28-30H,7-8,12-14H2,1-6H3
• InChI Key: LFWJSQYMVWMDBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1CO)C(C)(C)C)SC2=C(CC(OC2=O)(CCC3=CSC(=C3)CO)C(C)C)O

Description

5-[2-tert-butyl-4-(hydroxymethyl)-5-methyl-phenyl]sulfanyl-4-hydroxy-2-[2-[5-(hydroxymethyl)-3-thienyl]ethyl]-2-isopropyl-3H-pyran-6-one is a useful research compound. Its molecular formula is C27H36O5S2 and its molecular weight is 504.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared as described in General Method 16a using 4-hydroxy-6-[2-(5-hydroxymethyl-thiophen-3-yl)-ethyl]-6-isopropyl-5,6-dihydro-pyran-2-one (Example E-23; 0.67 mmol), toluene-4-thiosulfonic acid S-(2-tert-butyl-4-hydroxymethyl-5-methyl-phenyl)ester (Example BB-2; 0.74 mmol), potassium carbonate (2.7 mmol) in DMF (5 mL), mp 76-80° C. MS (APCI): 503 (M−H).